4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide

• IUPAC Name: 4-[(6-cyclopropylpyridazin-3-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H28N4O3/c24-19(20-16-7-11-25-12-8-16)23-9-5-14(6-10-23)13-26-18-4-3-17(21-22-18)15-1-2-15/h3-4,14-16H,1-2,5-13H2,(H,20,24)
• InChI Key: MGGODNFGPMZPEE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(C=C2)OCC3CCN(CC3)C(=O)NC4CCOCC4
• Molecular Formula: C19H28N4O3
• Molecular Weight: 360.5 g/mol

Description

4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a piperidine-based molecule that has been synthesized through a complex chemical process. In

Mechanism of Action

The mechanism of action of 4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide is not fully understood. However, it is believed that this compound acts as a sigma-1 receptor agonist, which means that it binds to the sigma-1 receptor and activates it. This activation leads to several downstream effects, including the release of neurotransmitters and the modulation of ion channels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide are still being studied. However, early research suggests that this compound has several potential effects on the nervous system, including neuroprotection, the modulation of pain perception, and the regulation of mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide is its high affinity for the sigma-1 receptor. This makes it a valuable tool for studying the function of this receptor in the nervous system. However, one limitation of this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several potential future directions for research on 4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide. One direction is to further explore its potential applications in the field of neuroscience, including its effects on pain perception, mood regulation, and neuroprotection. Another direction is to develop more efficient synthesis methods for this compound, which could make it more accessible for scientific research.
In conclusion, 4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide is a piperidine-based compound that has several potential applications in scientific research. Its high affinity for the sigma-1 receptor makes it a valuable tool for studying the function of this receptor in the nervous system. While its complex synthesis method may present some challenges, further research on this compound could lead to important insights into the biochemical and physiological effects of the sigma-1 receptor.

Synthesis Methods

The synthesis of 4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide is a complex process that involves several steps. The first step involves the synthesis of the intermediate compound 6-Cyclopropylpyridazine-3-carboxylic acid. This is achieved by reacting 6-cyclopropylpyridazine-3-carboxylic acid chloride with sodium hydroxide. The resulting compound is then reacted with 4-hydroxytetrahydrofuran to form the final product.

Scientific Research Applications

4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide has several potential applications in scientific research. One of the most promising applications is in the field of neuroscience. This compound has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in several important physiological processes, including cell survival, neuroprotection, and neurotransmitter release.